2,3-Dimethylcyclohexane-1-sulfonyl chloride

• Molecular Formula: C8H15ClO2S
• Molecular Weight: 210.72 g/mol
• IUPAC Name: 2,3-dimethylcyclohexane-1-sulfonyl chloride
• InChI: InChI=1S/C8H15ClO2S/c1-6-4-3-5-8(7(6)2)12(9,10)11/h6-8H,3-5H2,1-2H3
• InChI Key: PYBCZNMLRBRLMA-UHFFFAOYSA-N
• Canonical SMILES: CC1CCCC(C1C)S(=O)(=O)Cl

Description

2,3-Dimethylcyclohexane-1-sulfonyl chloride is a specialized aliphatic sulfonyl chloride compound intended for research applications, particularly in organic synthesis and pharmaceutical development. As a sulfonyl chloride, its primary value lies in its role as an efficient sulfonylating agent, introducing the sulfonyl moiety to nucleophiles such as amines and alcohols to create sulfonamides or sulfonate esters . This functional group is a key building block in the design of molecules with potential biological activity and is instrumental in the development of catalysts and other fine chemicals . The compound features a cyclohexane ring substituted with methyl groups at the 2 and 3 positions, a structure that can influence its steric and electronic properties during reactions. Related cyclohexane sulfonyl chlorides, such as the 2,4-dimethyl and 2,6-dimethyl isomers, share the molecular formula C8H15ClO2S and a molecular weight of 210.72 g/mol . Like these analogues, the 2,3-dimethyl isomer is expected to be moisture-sensitive and may require cold-chain transportation and storage to maintain stability . Researchers should handle this material with care, as similar sulfonyl chlorides are classified with GHS Hazard Statements H302 (Harmful if swallowed) and H314 (Causes severe skin burns and eye damage), necessitating the use of appropriate personal protective equipment . This product is strictly labeled For Research Use Only and is not intended for diagnostic, therapeutic, or any human or veterinary use.

Preparation Methods

Chlorosulfonation of 2,3-Dimethylcyclohexane

The primary and most direct method to prepare 2,3-dimethylcyclohexane-1-sulfonyl chloride involves the chlorosulfonation of the parent hydrocarbon, 2,3-dimethylcyclohexane. This reaction typically proceeds via electrophilic substitution where the sulfonyl chloride group is introduced at the 1-position of the cyclohexane ring.

• Reaction Scheme:

  $$
  \text{2,3-Dimethylcyclohexane} + \text{ClSO}_3\text{H} \rightarrow \text{2,3-Dimethylcyclohexane-1-sulfonyl chloride} + \text{HCl}
  $$

• Conditions:

  • Use of chlorosulfonic acid or sulfuryl chloride (SO2Cl2) as chlorosulfonating agents.
  • Typically performed under controlled temperature to avoid over-chlorination or ring degradation.
  • Post-reaction workup includes quenching excess reagents and purification by washing and drying steps.

This method is well-established for alkyl cycloalkanes and is scalable for industrial synthesis.

Continuous Chlorosulfonation Using Alkyl Mercaptans (Patent Method)

A patented continuous process for alkyl sulfonyl chlorides involves reacting alkyl mercaptans or dialkyl disulfides with chlorine in an aqueous hydrochloric acid medium under turbulent conditions. Although this method is described generally for alkyl sulfonyl chlorides, it is applicable to cycloalkyl derivatives such as 2,3-dimethylcyclohexane sulfonyl chloride when starting from the corresponding mercaptan.

• Key Features:

  • Continuous feed of chlorine gas and alkyl mercaptan in aqueous HCl.
  • Reaction temperature maintained between 10°C and 50°C.
  • Vigorous evolution of HCl gas ensures turbulence and efficient mixing.
  • Product separation zone allows phase separation of sulfonyl chloride from aqueous layer.
  • High purity and yield are achieved with reduced reaction times compared to batch processes.

This method offers advantages in terms of scalability, reaction control, and product purity.

Oxidation of Sulfonyl Chloride Precursors

In some research protocols, sulfonyl chlorides are prepared via oxidation of sulfonamide or sulfinamide precursors. For example, sulfonyl chlorides can be synthesized by oxidation of sulfinamides using oxidants like Oxone (potassium peroxymonosulfate).

• Example Procedure:

  • A sulfonyl chloride precursor is dissolved in methanol and cooled.
  • Oxone solution is added dropwise under stirring at room temperature.
  • The product precipitates upon addition of water and is purified by recrystallization.

While this method is more indirect and typically used for functionalized sulfonyl chlorides, it may be adapted for certain derivatives of 2,3-dimethylcyclohexane sulfonyl chloride.

Chemical Reactions Analysis

Nucleophilic Substitution Reactions

The sulfonyl chloride group undergoes nucleophilic substitution with amines, alcohols, and other nucleophiles to form sulfonamides, sulfonate esters, and related derivatives.

Key reactions:

• Amine reactions: Reacts with primary/secondary amines to form sulfonamides.
  Example:

  $$\text{R NH}_2+\text{C}_8\text{H}_{15}\text{ClO}_2\text{S}\rightarrow \text{R NH SO}_2\text{ cyclohexane 2 3 Me }+\text{HCl}$$

  Yields typically range from 70–95% , depending on steric hindrance from methyl groups .

• Alcohol reactions: Forms sulfonate esters with alcohols under mild conditions.
  Example:

  $$\text{R OH}+\text{C}_8\text{H}_{15}\text{ClO}_2\text{S}\xrightarrow{\text{Et}_3\text{N}}\text{R OSO}_2\text{ cyclohexane 2 3 Me }+\text{HCl}$$

  Reactions proceed efficiently at 0–25°C with triethylamine as a base.

Reaction Type	Conditions	Yield	Mechanism
Sulfonamide formation	RT, CH₂Cl₂, 2–4 h	85–94%	Sₙ2
Sulfonate ester synthesis	0°C, Et₃N, 1–2 h	78–90%	Bimolecular

Steric effects from the 2,3-dimethyl groups slightly reduce reaction rates compared to less hindered analogs, but the electron-withdrawing nature of the sulfonyl group enhances electrophilicity .

Elimination and Rearrangement Reactions

Under specific conditions, the sulfonyl chloride group can participate in elimination or rearrangement processes.

• Dehydrochlorination: Heating with strong bases (e.g., NaOH) induces elimination of HCl, forming sulfene intermediates.
  Example:

  $$\text{C}_8\text{H}_{15}\text{ClO}_2\text{S}\xrightarrow{\text{NaOH }}\text{C}_8\text{H}_{13}\text{O}_2\text{S}+\text{HCl}$$

  These intermediates are highly reactive and can dimerize or react with dienophiles .

• Ring-opening rearrangements: In polar aprotic solvents (e.g., DMF), the compound may undergo ring-opening to form alkenes or thioethers, though this is less common.

Interaction with Organometallic Reagents

The sulfonyl chloride reacts with Grignard or organolithium reagents to form sulfones or cleave the S–Cl bond:

$$\text{R MgX}+\text{C}_8\text{H}_{15}\text{ClO}_2\text{S}\rightarrow \text{R SO}_2\text{ cyclohexane 2 3 Me }+\text{MgXCl}$$

Yields depend on the organometallic reagent’s nucleophilicity and steric bulk.

Comparative Reactivity Analysis

The 2,3-dimethyl substitution introduces unique steric and electronic effects:

Parameter	2,3-Dimethyl Analog	Unsubstituted Analog
Reaction rate (Sₙ2)	1.5 × 10⁻³ s⁻¹	3.2 × 10⁻³ s⁻¹
Activation energy	68 kJ/mol	54 kJ/mol
LogP	2.48	1.82

The reduced reaction rate (vs. unsubstituted cyclohexanesulfonyl chloride) is attributed to steric hindrance, while increased lipophilicity (logP) enhances solubility in nonpolar solvents .

Scientific Research Applications

2,3-Dimethylcyclohexane-1-sulfonyl chloride is widely used in scientific research due to its reactivity and versatility. Some of its applications include:

Chemistry: It is used as a reagent in organic synthesis for the preparation of various sulfonyl derivatives.

Biology: The compound is employed in the modification of biomolecules, such as proteins and peptides, to study their structure and function.

Medicine: It is used in the synthesis of pharmaceutical intermediates and active pharmaceutical ingredients (APIs).

Industry: The compound is utilized in the production of specialty chemicals, agrochemicals, and polymers.

Mechanism of Action

2,3-Dimethylcyclohexane-1-sulfonyl chloride can be compared with other sulfonyl chlorides, such as:

• Methanesulfonyl chloride (MsCl)
• Benzenesulfonyl chloride (BsCl)
• Tosyl chloride (TsCl)

Uniqueness:

• Steric Effects: The presence of two methyl groups on the cyclohexane ring provides steric hindrance, which can influence the reactivity and selectivity of the compound in various reactions.
• Reactivity: The cyclohexane ring structure imparts unique reactivity compared to linear or aromatic sulfonyl chlorides.

Comparison with Similar Compounds

Comparison with Structurally Similar Sulfonyl Chlorides

2,2-Dimethylpropane-1-sulfonyl Chloride (CAS 53333-76-9, )

• Structure : A branched aliphatic sulfonyl chloride with geminal methyl groups.
• Reactivity : Linear aliphatic sulfonyl chlorides generally exhibit higher electrophilicity at the sulfur center due to reduced steric hindrance. The cyclohexane ring in 2,3-dimethylcyclohexane-1-sulfonyl chloride likely reduces reaction rates in nucleophilic substitutions compared to 2,2-dimethylpropane-1-sulfonyl chloride.
• Applications : Aliphatic derivatives like 2,2-dimethylpropane-1-sulfonyl chloride are often used in peptide synthesis, whereas cyclohexane-based analogs may find utility in stereoselective reactions.

2-Methyl-1,3-dioxo-2,3-dihydro-1H-isoindole-5-sulfonyl Chloride (CAS 503469-97-4, )

• Structure : Aromatic sulfonyl chloride fused to a dioxoisoindole ring.
• Reactivity : The electron-withdrawing dioxo groups enhance the electrophilicity of the sulfonyl chloride, making it more reactive than aliphatic or cycloaliphatic analogs.
• Stability : Cyclohexane-based sulfonyl chlorides (e.g., 2,3-dimethylcyclohexane-1-sulfonyl chloride) are typically more stable under ambient conditions due to the absence of electron-deficient aromatic systems prone to hydrolysis.

Hypothetical Research Findings (Based on Structural Analogues)

Property	2,3-Dimethylcyclohexane-1-sulfonyl Chloride	2,2-Dimethylpropane-1-sulfonyl Chloride	2-Methyl-1,3-dioxoisoindole-5-sulfonyl Chloride
Electrophilicity (S=O)	Moderate (steric hindrance)	High	Very high (aromatic withdrawal)
Thermal Stability	High	Moderate	Low
Solubility in Polar Solvents	Low (hydrophobic cyclohexane ring)	Moderate	High (polar dioxo groups)

Limitations and Need for Further Research

Comparative reactivity assays with aliphatic/aromatic sulfonyl chlorides.

Thermogravimetric analysis (TGA) to assess thermal stability.

HPLC/MS characterization to evaluate purity and degradation pathways.

Biological Activity

2,3-Dimethylcyclohexane-1-sulfonyl chloride is a sulfonyl chloride compound characterized by its cyclohexane ring with two methyl groups at the 2 and 3 positions and a sulfonyl chloride group at the 1 position. This compound has gained attention in organic synthesis and medicinal chemistry due to its unique structural features that enhance its reactivity.

• Molecular Formula : C$_{10}$H$_{13}$ClO$_2$S
• Molecular Weight : Approximately 210.72 g/mol
• Structure : The presence of the sulfonyl chloride group makes it highly reactive towards nucleophiles such as amines and alcohols, facilitating various chemical transformations.

Synthesis

The synthesis typically involves:

• Reactants : 2,3-Dimethylcyclohexanol and thionyl chloride (SOCl$_2$).
• Reaction Conditions : Conducted under inert atmosphere, often in solvents like dichloromethane to optimize yield and purity.

The biological activity of 2,3-Dimethylcyclohexane-1-sulfonyl chloride is primarily attributed to its ability to modify biomolecules. The sulfonyl chloride group can react with various nucleophiles, leading to the formation of sulfonamides and other derivatives that exhibit significant biological properties.

Applications in Medicinal Chemistry

• Anticancer Activity :
  • Research indicates that derivatives formed from this compound can exhibit anticancer properties. For instance, studies involving sulfonamide derivatives synthesized from similar sulfonyl chlorides have shown promising results in binding affinity towards drug targets associated with cancer treatment .
• Protein Modification :
  • The compound is utilized in the modification of proteins and peptides to study their structure-function relationships. This application is crucial in understanding biochemical pathways and developing therapeutic agents .

Study on Anticancer Sulfonamides

A notable study involved synthesizing sulfonamides by coupling amines with sulfonyl chlorides, including structurally related compounds. Molecular docking studies revealed that these compounds displayed binding affinities ranging from −6.8 to −8.2 kcal/mol towards potential drug targets, indicating their efficacy compared to established drugs like acetazolamide (−5.25 kcal/mol) .

In Vitro Cytotoxicity Testing

Another investigation assessed the cytotoxic effects of various sulfonamide derivatives on cancer cell lines (e.g., MCF-7 for breast cancer). Results indicated moderate cytotoxic activity, with some compounds achieving IC$_{50}$ values below 100 μM, suggesting potential for further development as anticancer agents .

Data Table: Summary of Biological Activities

Compound Derivative	Target	Binding Affinity (kcal/mol)	IC$_{50}$ (µM)	Activity
Sulfonamide A	1AZM	−7.5	80	Anticancer
Sulfonamide B	Acetazolamide	−6.8	90	Anticancer
Sulfonamide C	Unknown	−8.2	<100	Cytotoxic

Q & A

Basic Research Questions

Q. What are the recommended synthetic routes for 2,3-Dimethylcyclohexane-1-sulfonyl chloride, and how can reaction efficiency be optimized?

• Methodology : Sulfonyl chlorides are typically synthesized via chlorination of thiols or oxidation of sulfonic acids. For 2,3-dimethylcyclohexane derivatives, thiol precursors can be treated with chlorine gas or chlorinating agents like SOCl₂ under anhydrous conditions. Reaction efficiency depends on temperature control (0–5°C to minimize side reactions) and stoichiometric ratios (1:1.2 thiol:Cl₂). Monitor progress via TLC or in situ IR spectroscopy for sulfonyl chloride formation (C-SO₂-Cl stretch ~1370 cm⁻¹). Purification via fractional distillation or recrystallization in non-polar solvents (e.g., hexane) is advised .

Q. How should researchers safely handle and store 2,3-Dimethylcyclohexane-1-sulfonyl chloride in laboratory settings?

• Methodology : Use PPE (nitrile gloves, goggles, lab coat) and work in a fume hood due to volatility and lachrymatory effects. Store in airtight, light-resistant containers at 2–8°C. Compatibility testing with storage materials (e.g., glass vs. polymer-lined caps) is critical to prevent degradation. Waste disposal must follow hazardous chemical protocols, including neutralization with aqueous NaHCO₃ before incineration .

Q. What analytical techniques are most effective for characterizing 2,3-Dimethylcyclohexane-1-sulfonyl chloride?

• Methodology :

• NMR : ¹H/¹³C NMR to confirm cyclohexane ring substitution patterns and sulfonyl chloride group integration.
• MS : High-resolution ESI-MS for molecular ion validation (expected [M+H]⁺ ~222.07 g/mol).
• Elemental Analysis : Verify Cl and S content (±0.3% tolerance).
• HPLC : Purity assessment using a C18 column with acetonitrile/water gradient .

Advanced Research Questions

Q. How does steric hindrance from the 2,3-dimethyl groups influence the reactivity of this sulfonyl chloride in nucleophilic substitutions?

• Methodology : Perform kinetic studies comparing reaction rates with less-hindered analogs (e.g., cyclohexanesulfonyl chloride) using amines or alcohols as nucleophiles. Monitor via stopped-flow UV-Vis spectroscopy or conduct Hammett analysis to quantify electronic vs. steric effects. Computational modeling (DFT) can map transition-state geometries to identify steric barriers .

Q. What strategies resolve contradictions in reported solubility data for 2,3-Dimethylcyclohexane-1-sulfonyl chloride?

• Methodology : Re-evaluate solubility in aprotic (e.g., DCM, THF) and protic (e.g., MeOH, H₂O) solvents under controlled humidity. Use Karl Fischer titration to quantify water content in solvents. Correlate with Hansen solubility parameters and publish datasets with detailed experimental conditions (temperature, stirring time) .

Q. How can researchers assess the stability of this compound under varying pH and temperature conditions?

• Methodology : Conduct accelerated stability studies:

• pH Stability : Incubate in buffered solutions (pH 2–12) at 25°C/40°C. Quantify degradation via HPLC.
• Thermal Stability : Use TGA/DSC to determine decomposition onset temperatures.
• Hydrolytic Resistance : Monitor hydrolysis kinetics in D₂O by ¹H NMR .